Cas no 1191062-74-4 ((1-Benzyl-1H-indazol-5-yl)boronic acid)

• Product Name: (1-Benzyl-1H-indazol-5-yl)boronic acid
• CAS No: 1191062-74-4
• MF: C₁₄H₁₃BN₂O₂
• MW: 252.076223134995
• MDL: MFCD16657159
• CID: 4562563
• PubChem ID: 44520719
• Update Time: 2025-07-02

(1-Benzyl-1H-indazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1H-indazol-5-yl)boronic acid
• CS-0056133
• 1191062-74-4
• SCHEMBL12419297
• SY321833
• P19244
• (1-benzylindazol-5-yl)boronic acid
• 1-Benzylindazole-5-boronic Acid
• BS-43174
• (1-Benzyl-1H-indazol-5-yl)boronicacid
• PB39814
• MFCD16657159

• MDL： MFCD16657159
• Inchi： 1S/C14H13BN2O2/c18-15(19)13-6-7-14-12(8-13)9-16-17(14)10-11-4-2-1-3-5-11/h1-9,18-19H,10H2
• InChI Key： DYDTVOPUUATJCU-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C=NN2CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 252.1070078 g/mol
• Monoisotopic Mass: 252.1070078 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.08
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (1-Benzyl-1H-indazol-5-yl)boronic acid

Recent Advances in the Application of (1-Benzyl-1H-indazol-5-yl)boronic acid (CAS: 1191062-74-4) in Chemical Biology and Drug Discovery

The compound (1-Benzyl-1H-indazol-5-yl)boronic acid (CAS: 1191062-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the design of protease inhibitors and other therapeutic agents targeting critical enzymatic pathways. Recent studies have highlighted its role in the development of novel anticancer and anti-inflammatory compounds, leveraging its unique chemical properties to enhance binding affinity and selectivity.

One of the most notable applications of (1-Benzyl-1H-indazol-5-yl)boronic acid is in the synthesis of proteasome inhibitors, which are pivotal in the treatment of multiple myeloma and other malignancies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a potent scaffold for the development of reversible proteasome inhibitors, exhibiting improved pharmacokinetic profiles compared to traditional agents. The study utilized structure-activity relationship (SAR) analysis to optimize the boronic acid moiety, resulting in compounds with enhanced efficacy and reduced off-target effects.

In addition to its role in oncology, (1-Benzyl-1H-indazol-5-yl)boronic acid has shown promise in the field of infectious disease research. A recent study in ACS Infectious Diseases (2024) explored its utility in the design of β-lactamase inhibitors, which are critical for overcoming antibiotic resistance in bacterial pathogens. The boronic acid group's ability to form reversible covalent bonds with serine residues in the active site of β-lactamases makes it an attractive pharmacophore for inhibitor development. The study reported several derivatives with potent activity against extended-spectrum β-lactamases (ESBLs), highlighting the compound's potential in addressing global antimicrobial resistance.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of (1-Benzyl-1H-indazol-5-yl)boronic acid and its derivatives. A recent publication in Organic Letters (2023) described a novel palladium-catalyzed cross-coupling reaction that significantly improves the yield and purity of this compound, facilitating its broader application in medicinal chemistry. The optimized synthetic route also reduces the environmental impact by minimizing the use of hazardous reagents, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of (1-Benzyl-1H-indazol-5-yl)boronic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery. Future directions may include exploring its use in targeted drug delivery systems and combination therapies, as well as expanding its utility to other therapeutic areas such as neurodegenerative diseases and autoimmune disorders.

In conclusion, (1-Benzyl-1H-indazol-5-yl)boronic acid (CAS: 1191062-74-4) represents a promising scaffold in chemical biology and drug discovery, with demonstrated efficacy in multiple therapeutic areas. Continued research and innovation in its synthesis and application are expected to yield novel therapeutics with improved clinical outcomes, addressing unmet medical needs in oncology, infectious diseases, and beyond.